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Compound of Interest

Compound Name: 3-Cyano-2,4-dinitrobenzoic acid

Cat. No.: B1393608

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide addresses the physical characteristics of 3-Cyano-2,4-
dinitrobenzoic acid and its isomers. Due to a lack of available data for 3-Cyano-2,4-
dinitrobenzoic acid, this document provides a comparative analysis of related, publicly
documented isomers. The aim is to offer a valuable resource for researchers in drug
development and chemical synthesis by presenting a structured overview of the known
physicochemical properties of these compounds.

Introduction

3-Cyano-2,4-dinitrobenzoic acid is a complex organic molecule. Its structure, featuring a
carboxylic acid group, a cyano group, and two nitro groups on a benzene ring, suggests a
range of potential applications in medicinal chemistry and materials science. However, a
thorough review of scientific literature and chemical databases reveals a significant gap in the
documented physical and chemical properties of this specific isomer.

This guide provides a summary of the available data for closely related isomers: 4-Cyano-3-
nitrobenzoic acid, 3,5-Dinitrobenzoic acid, and 2,4-Dinitrobenzoic acid. This comparative
information can serve as a foundational reference for researchers investigating the synthesis,
characterization, and potential applications of cyano-dinitrobenzoic acid derivatives.
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Physicochemical Data of Cyano-Dinitrobenzoic Acid

Isomers

The following table summarizes the key physical and chemical properties of several isomers

and related compounds. It is important to note the absence of specific data for 3-Cyano-2,4-

dinitrobenzoic acid.

4-Cyano-3- 3,5-Dinitrobenzoic 2,4-Dinitrobenzoic
Property . . . - :
nitrobenzoic acid acid acid
CAS Number 153775-42-9[1][2] 99-34-3[3] 610-30-0[4]
Molecular Formula CsHaN204[1][5] C7HaN206[6] C7HaN206[4]
Molecular Weight 192.13 g/mol [1][5] 212.12 g/mol 212.12 g/mol [4]
Melting Point 205-206 °C[1][7] 204-206 °CJ[3][6] Not Available
- _ 438.1+40.0 °C _ _
Boiling Point ) Not Available Not Available
(Predicted)[1]
) 1.56+0.1 g/cm3 ] )
Density ) Not Available Not Available
(Predicted)[1]
- DMSO (Slightly), Ethanol: 0.5 g/10 )
Solubility ) Dioxane: 50 mg/ml[8]
Methanol (Slightly)[1] mL[3]
Crystalline powder, Yellow or colourless )
Appearance ) Not Available
Off-white[7] crystals[6]
Acidity (pKa) Not Available 2.82[6] Not Available

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of 3-Cyano-2,4-

dinitrobenzoic acid are not readily available in the public domain. However, established

methods for the synthesis of related dinitrobenzoic acids can provide valuable insights.

Synthesis of 3,5-Dinitrobenzoic Acid
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A common method for the synthesis of 3,5-dinitrobenzoic acid involves the nitration of benzoic
acid.

Procedure:

Benzoic acid is dissolved in concentrated sulfuric acid.

e Fuming nitric acid is added to the mixture while maintaining a controlled temperature.

e The reaction mixture is heated to facilitate the dinitration process.

» Upon cooling, the crude 3,5-dinitrobenzoic acid precipitates.

e The product is then purified by recrystallization from a suitable solvent, such as aqueous
ethanol[9].

Logical Workflow for Synthesis of 3,5-Dinitrobenzoic Acid:
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Synthesis of 3,5-Dinitrobenzoic Acid
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Caption: A simplified workflow for the synthesis of 3,5-Dinitrobenzoic Acid.

Conclusion

While direct experimental data for 3-Cyano-2,4-dinitrobenzoic acid remains elusive, the
information compiled for its structural isomers provides a valuable starting point for
researchers. The presented physicochemical properties and synthetic methodologies for
related compounds can guide future experimental design and theoretical modeling of the target
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molecule. Further research is warranted to fully characterize 3-Cyano-2,4-dinitrobenzoic acid
and unlock its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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